Cas no 58877-74-0 (Ethyl(tripropyl)azanium;chloride)
58877-74-0 structure
Product Name:Ethyl(tripropyl)azanium;chloride
CAS No:58877-74-0
MF:C11H26ClN
MW:207.783842563629
CID:949242
PubChem ID:24189855
Update Time:2025-04-19
Ethyl(tripropyl)azanium;chloride Chemical and Physical Properties
Names and Identifiers
-
- ethyl(tripropyl)azanium,chloride
- chloride
- Ethyl(tripropyl)azanium
- NSC97347
- NSC-97347
- DTXSID40637672
- N-Ethyl-N,N-dipropylpropan-1-aminium chloride
- 58877-74-0
- SCHEMBL5087639
- Ethyl(tripropyl)azanium;chloride
-
- Inchi: 1S/C11H26N.ClH/c1-5-9-12(8-4,10-6-2)11-7-3;/h5-11H2,1-4H3;1H/q+1;/p-1
- InChI Key: PLWLCQQXFLULLZ-UHFFFAOYSA-M
- SMILES: [Cl-].[N+](CC)(CCC)(CCC)CCC
Computed Properties
- Exact Mass: 172.20668
- Monoisotopic Mass: 207.175
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 82.2
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- PSA: 0
- LogP: 0.05710
Ethyl(tripropyl)azanium;chloride Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
58877-74-0 (Ethyl(tripropyl)azanium;chloride) Related Products
- 10563-29-8(N'-(3-aminopropyl)-N,N-dimethylpropane-1,3-diamine)
- 6711-48-4(3,3'-Iminobis(N,N-dimethylpropylamine))
- 105-83-9(N,N-BIS-(3-AMINOPROPYL)METHYLAMINE)
- 631-40-3(Tetrapropylammonium iodide)
- 33329-35-0(Tris(N,N-dimethylaminopropyl)amine)
- 4499-86-9(Tetrapropylammonium hydroxide)
- 3405-42-3(N-METHYLDIPROPYLAMINE)
- 3855-32-1(2,6,10-Trimethyl-2,6,10-triazaundecane)
- 15066-80-5(Ethyl(tripropyl)azanium Iodide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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